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Compound of Interest

Compound Name: Martynoside

Cat. No.: B021606

For Researchers, Scientists, and Drug Development Professionals

Introduction

Martynoside, a phenylpropanoid glycoside, is a natural product found in various plant species,
including Rehmannia glutinosa and Clerodendron trichotomum. It has garnered significant
interest within the scientific community due to its diverse pharmacological activities, including
antioxidant, anti-inflammatory, and neuroprotective properties. Accurate structural elucidation is
paramount for understanding its mechanism of action and for quality control in drug
development. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, is a
powerful analytical technique for the unambiguous structural determination of natural products.
This document provides detailed 13C NMR assignments for martynoside, along with a
standard experimental protocol for data acquisition.

Chemical Structure of Martynoside
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Sample Preparation

Purify Martynoside (>95%)

l

Weigh 10-20 mg

l

Dissolve in 0.5-0.7 mL CD30OD

l

Transfer to 5 mm NMR tube

NMR DatalAcquisition

Spectrometer Setup (Tuning, Locking, Shimming)

l

Set Acquisition Parameters (zgpg30)

:

Acquire Data (NS > 1024)

Data Pricessing

Fourier Transformation (LB=1-2 Hz)

l

Phase Correction

l

Baseline Correction

:

Reference to CD30D (49.0 ppm)

l

Peak Picking & Assignment
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 To cite this document: BenchChem. [Application Notes and Protocols: 13C NMR
Assignments for Martynoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021606#13c-nmr-assignments-for-martynoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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